Cas no 1805571-08-7 (2,4-Bis(trifluoromethyl)-5-iodoanisole)
2,4-Bis(trifluoromethyl)-5-iodoanisole Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Bis(trifluoromethyl)-5-iodoanisole
-
- Inchi: 1S/C9H5F6IO/c1-17-7-3-6(16)4(8(10,11)12)2-5(7)9(13,14)15/h2-3H,1H3
- InChI Key: BQOPMAHUQLASEL-UHFFFAOYSA-N
- SMILES: IC1C=C(C(C(F)(F)F)=CC=1C(F)(F)F)OC
Computed Properties
- Exact Mass: 369.92893 g/mol
- Monoisotopic Mass: 369.92893 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 9.2
- Molecular Weight: 370.03
2,4-Bis(trifluoromethyl)-5-iodoanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013033880-1g |
2,4-Bis(trifluoromethyl)-5-iodoanisole |
1805571-08-7 | 97% | 1g |
1,460.20 USD | 2021-06-22 |
2,4-Bis(trifluoromethyl)-5-iodoanisole Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 2,4-Bis(trifluoromethyl)-5-iodoanisole
Research Brief on 2,4-Bis(trifluoromethyl)-5-iodoanisole (CAS: 1805571-08-7): Recent Advances and Applications
The compound 2,4-Bis(trifluoromethyl)-5-iodoanisole (CAS: 1805571-08-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and material science. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and biological relevance.
Recent studies have highlighted the role of 2,4-Bis(trifluoromethyl)-5-iodoanisole as a versatile intermediate in the synthesis of complex organic molecules. Its trifluoromethyl and iodo substituents make it particularly valuable for cross-coupling reactions, which are pivotal in the construction of pharmacologically active compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the palladium-catalyzed Suzuki-Miyaura coupling, yielding high-value aryl derivatives with potential anticancer activity.
In addition to its synthetic applications, 2,4-Bis(trifluoromethyl)-5-iodoanisole has been investigated for its direct biological effects. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory activity against certain kinase enzymes, which are often targeted in cancer therapy. However, further in vivo studies are required to validate these findings and assess the compound's therapeutic potential.
The stability and reactivity of 2,4-Bis(trifluoromethyl)-5-iodoanisole under various conditions have also been a subject of recent research. A 2024 study in Organic Letters explored its behavior under photochemical conditions, revealing novel pathways for functionalization that could expand its utility in green chemistry applications. These findings underscore the compound's adaptability and its promise in sustainable chemical synthesis.
Despite these advances, challenges remain in the large-scale production and purification of 2,4-Bis(trifluoromethyl)-5-iodoanisole. Current methods often involve multi-step syntheses with moderate yields, prompting ongoing research into more efficient catalytic systems. Recent work published in ACS Catalysis has proposed a copper-mediated approach that improves yield and reduces waste, marking a step forward in process optimization.
In conclusion, 2,4-Bis(trifluoromethyl)-5-iodoanisole (CAS: 1805571-08-7) represents a promising scaffold in medicinal chemistry and materials science. Its unique combination of reactivity and stability positions it as a valuable tool for researchers. Future studies should focus on expanding its applications in drug discovery and addressing the current limitations in its synthesis to fully realize its potential.
1805571-08-7 (2,4-Bis(trifluoromethyl)-5-iodoanisole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)